Cas no 90213-21-1 (3,6,9,12,15-Pentaoxaheptadecan-1-ol, 17-(4-fluorophenoxy)-)

3,6,9,12,15-Pentaoxaheptadecan-1-ol, 17-(4-fluorophenoxy)- structure
90213-21-1 structure
Product Name:3,6,9,12,15-Pentaoxaheptadecan-1-ol, 17-(4-fluorophenoxy)-
CAS No:90213-21-1
MF:C18H29FO7
MW:376.417070150375
CID:791750
PubChem ID:13275045
Update Time:2025-04-19

3,6,9,12,15-Pentaoxaheptadecan-1-ol, 17-(4-fluorophenoxy)- Chemical and Physical Properties

Names and Identifiers

    • 3,6,9,12,15-Pentaoxaheptadecan-1-ol, 17-(4-fluorophenoxy)-
    • 2-[2-[2-[2-[2-[2-(4-fluorophenoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethanol
    • 90213-21-1
    • 17-(4-FLUOROPHENOXY)-3,6,9,12,15-PENTAOXAHEPTADECAN-1-OL
    • DTXSID50533959
    • Inchi: 1S/C18H29FO7/c19-17-1-3-18(4-2-17)26-16-15-25-14-13-24-12-11-23-10-9-22-8-7-21-6-5-20/h1-4,20H,5-16H2
    • InChI Key: FTCLHBFLKDGHPB-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)OCCOCCOCCOCCOCCOCCO

Computed Properties

  • Exact Mass: 376.18973142g/mol
  • Monoisotopic Mass: 376.18973142g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 18
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 75.6Ų
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